molecular formula C10H18OSi B8501865 1-Heptyn-3-one, 1-(trimethylsilyl)- CAS No. 66713-37-9

1-Heptyn-3-one, 1-(trimethylsilyl)-

Cat. No.: B8501865
CAS No.: 66713-37-9
M. Wt: 182.33 g/mol
InChI Key: CIDYSLUZXSKLHJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-Heptyn-3-one, 1-(trimethylsilyl)- is a useful research compound. Its molecular formula is C10H18OSi and its molecular weight is 182.33 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1-Heptyn-3-one, 1-(trimethylsilyl)- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-Heptyn-3-one, 1-(trimethylsilyl)- including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

66713-37-9

Molecular Formula

C10H18OSi

Molecular Weight

182.33 g/mol

IUPAC Name

1-trimethylsilylhept-1-yn-3-one

InChI

InChI=1S/C10H18OSi/c1-5-6-7-10(11)8-9-12(2,3)4/h5-7H2,1-4H3

InChI Key

CIDYSLUZXSKLHJ-UHFFFAOYSA-N

Canonical SMILES

CCCCC(=O)C#C[Si](C)(C)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a stirred solution of 14.4 g of valeryl chloride and 20.4 g of bis-trimethylsilylacetylene in 300 ml of dry methylene chloride, cooled in an ice bath, is added powdered anhydrous aluminum chloride, portionwise, over a period of 20 minutes. The mixture is stirred for 5 minutes, then the cooling bath is removed and the mixture is stirred at room temperature for 4 hours. The mixture is poured into 500 ml of ice-water. The organic layer is separated, washed with water and brine, dried over anhydrous sodium sulfate and filtered through diatomaceous earth. The mother liquor is evaporated to dryness giving a brownish residue. This residue is Kugelrohr-distilled to give 16.56 g of colorless liquid at 45° C./0.3 mm which is essentially identical with the authentic product.
Quantity
14.4 g
Type
reactant
Reaction Step One
Quantity
20.4 g
Type
reactant
Reaction Step One
Quantity
300 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

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